[(2-Azido-3-methoxy-3-oxopropyl)sulfanyl]acetic acid

• CAS No.: 88347-81-3
• Molecular Formula: C6H9N3O4S
• Molecular Weight: 219.22 g/mol
• IUPAC Name: 2-(2-azido-3-methoxy-3-oxopropyl)sulfanylacetic acid
• InChI: InChI=1S/C6H9N3O4S/c1-13-6(12)4(8-9-7)2-14-3-5(10)11/h4H,2-3H2,1H3,(H,10,11)
• InChI Key: ZRPBUHZCVKYWQB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CSCC(=O)O)N=[N+]=[N-]

Description

[(2-Azido-3-methoxy-3-oxopropyl)sulfanyl]acetic acid is a useful research compound. Its molecular formula is C6H9N3O4S and its molecular weight is 219.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.00 gram (4.70 mmoles) of the 2-chloro-3-carboxymethylmercapto-propionic acid methyl ester produced in Example 9 was stirred with 0.46 gram (7.08 mmoles) of sodium azide and 0.10 gram of Aliquat 336 in 2 ml of water for 15 hours at 50° C. After working up according to Example 2 there were obtained 0.91 gram (88% of theory) of 2-azido-3-carboxymethylmercapto-propionic acid methyl ester as an analytically pure material.